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Compound of Interest

Compound Name: Phenacemide

Cat. No.: B010339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of phenacemide, an anticonvulsant agent. The information is intended to

support research and development efforts in medicinal chemistry and drug discovery.

Chemical Structure and Properties of Phenacemide
Phenacemide, with the IUPAC name N-carbamoyl-2-phenylacetamide, is an acyclic ureide

derivative.[1][2] Its chemical structure consists of a phenylacetyl group linked to a urea moiety.

The molecular formula for phenacemide is C₉H₁₀N₂O₂.[2]

The key structural feature of phenacemide is the presence of both a hydrogen-bond donating

and accepting urea group, as well as a lipophilic phenyl ring, which are common

pharmacophoric elements in many anticonvulsant drugs.

Quantitative Data
A summary of the key physicochemical properties of phenacemide is presented in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Weight 178.19 g/mol [1][2]

Melting Point 212-216 °C [3]

Solubility

Very slightly soluble in water;

slightly soluble in alcohol,

benzene, chloroform, and

ether.[1]

[1][3]

LogP (Octanol/Water Partition

Coefficient)
0.87 [1][2]

pKa Not available

Appearance
White to creamy white

crystalline solid.[1]
[1]

Synthesis Pathway of Phenacemide
The most common and direct laboratory synthesis of phenacemide involves the acylation of

urea with 2-phenylacetyl chloride.[1] This reaction is a nucleophilic acyl substitution where the

nitrogen atom of urea attacks the electrophilic carbonyl carbon of the acyl chloride, leading to

the formation of phenacemide and hydrochloric acid as a byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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